(5R)-3,3-difluoro-5-methoxypiperidine hydrochloride
Overview
Description
“(5R)-3,3-difluoro-5-methoxypiperidine hydrochloride” is a piperidine derivative. Piperidines are a class of organic compounds that contain a six-membered ring with one nitrogen atom and five carbon atoms. The “5R” denotes the configuration of the chiral center at the 5th position of the ring . The presence of the difluoro group and the methoxy group could potentially influence the compound’s reactivity and physical properties.
Synthesis Analysis
The synthesis of such a compound would likely involve the introduction of the difluoro and methoxy groups onto a piperidine ring. The exact method would depend on various factors, including the starting materials and the specific conditions required for the reactions .Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, would consist of a piperidine ring (a six-membered ring with one nitrogen atom) with a difluoro group and a methoxy group attached. The exact spatial arrangement of these groups would depend on the specific stereochemistry at the chiral center .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the electron-withdrawing difluoro group and the electron-donating methoxy group. These groups could potentially make the compound more reactive towards certain types of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the difluoro group could potentially increase the compound’s stability and lipophilicity .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5R)-3,3-difluoro-5-methoxypiperidine hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3,3-difluoropiperidine", "methanol", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: 3,3-difluoropiperidine is reacted with methanol in the presence of hydrochloric acid to form (5R)-3,3-difluoro-5-methoxypiperidine.", "Step 2: The crude product from step 1 is dissolved in diethyl ether and washed with water to remove any impurities.", "Step 3: The organic layer is then dried over sodium sulfate and the solvent is removed under reduced pressure to yield the pure product as a hydrochloride salt." ] } | |
CAS RN |
2408938-36-1 |
Molecular Formula |
C6H12ClF2NO |
Molecular Weight |
187.6 |
Purity |
95 |
Origin of Product |
United States |
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